2-Methoxyphenylglyoxal hydrate

• Molecular Formula: C9H10O4
• Molecular Weight: 182.17 g/mol
• IUPAC Name: 2-(2-methoxyphenyl)-2-oxoacetaldehyde;hydrate
• InChI: InChI=1S/C9H8O3.H2O/c1-12-9-5-3-2-4-7(9)8(11)6-10;/h2-6H,1H3;1H2
• InChI Key: RHIPJGPKJFFYSC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)C=O.O

Description

2-Methoxyphenylglyoxal hydrate is a useful research compound. Its molecular formula is C9H10O4 and its molecular weight is 182.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3 g of 2-methoxyacetophenone are dissolved in 15 ml of dioxane, and a solution of 3.3 g of selenium dioxide in 1.5 ml of water is added thereto. The solution is refluxed for 15 hours. After the reaction, insoluble materials are removed by filtration, and the filtrate is concentrated. The oily residue thus obtained is dissolved in ethyl acetate. The ethyl acetate solution is washed with water and then with an aqueous sodium bicarbonate solution and water. Then, said solution is dried and evaporated to remove solvent. 3.1 g of 2-methoxyphenylglyoxal hydrate are obtained as a crude oil.

Synthesis routes and methods II

Procedure details

A mixture of 4.5 g of 2-methoxyacetophenone, 4.33 g of selenium dioxide, 30 ml of dioxane and 3 ml of water is treated in the same manner as described in Example 5-(1). 5 g of 2-methoxyphenylglyoxal hydrate are thereby obtained as a crude oil.